Cas no 1807084-92-9 (2-Chloro-3-(difluoromethyl)-6-nitropyridine-5-carboxaldehyde)

• Product Name: 2-Chloro-3-(difluoromethyl)-6-nitropyridine-5-carboxaldehyde
• CAS No: 1807084-92-9
• MF: C₇H₃ClF₂N₂O₃
• MW: 236.560127496719
• CID: 4869952
• Update Time: 2025-06-13

2-Chloro-3-(difluoromethyl)-6-nitropyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(difluoromethyl)-6-nitropyridine-5-carboxaldehyde

• Inchi： 1S/C7H3ClF2N2O3/c8-5-4(6(9)10)1-3(2-13)7(11-5)12(14)15/h1-2,6H
• InChI Key： JWIGZVOJJARSIF-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)F)C=C(C=O)C([N+](=O)[O-])=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• XLogP3: 2.1
• Topological Polar Surface Area: 75.8

Additional information on 2-Chloro-3-(difluoromethyl)-6-nitropyridine-5-carboxaldehyde

Introduction to 2-Chloro-3-(difluoromethyl)-6-nitropyridine-5-carboxaldehyde (CAS No. 1807084-92-9)

2-Chloro-3-(difluoromethyl)-6-nitropyridine-5-carboxaldehyde, with the CAS number 1807084-92-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of nitropyridines, which are widely studied for their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, including the presence of a chloro group, a difluoromethyl substituent, and a nitro group, contribute to its distinct chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The nitro group in the molecule plays a crucial role in its reactivity, enabling various transformations such as reduction to amine derivatives or diazotization reactions. Additionally, the chloro and difluoromethyl substituents introduce electronic and steric effects that can influence the compound's interaction with biological targets. These features make 2-Chloro-3-(difluoromethyl)-6-nitropyridine-5-carboxaldehyde a versatile building block for the synthesis of more complex molecules with tailored biological activities.

In recent years, there has been growing interest in nitropyridine derivatives due to their potential as pharmacological agents. For instance, studies have demonstrated that certain nitropyridines exhibit antimicrobial, anti-inflammatory, and anticancer properties. The aldehyde functionality at the 5-position of the pyridine ring in 2-Chloro-3-(difluoromethyl)-6-nitropyridine-5-carboxaldehyde provides an additional site for functionalization, allowing for further derivatization to produce novel compounds with enhanced biological efficacy.

One of the most compelling aspects of this compound is its utility in medicinal chemistry. The combination of electron-withdrawing groups such as the nitro and chloro substituents, along with the electron-donating difluoromethyl group, creates a balanced electronic environment that can modulate receptor binding affinity. This balance is critical for optimizing drug-like properties such as solubility, metabolic stability, and target specificity. Researchers have leveraged these properties to develop lead compounds for various therapeutic areas.

Recent advancements in computational chemistry have further enhanced the understanding of how structural modifications in nitropyridines affect their biological activity. Molecular modeling studies have shown that subtle changes in the substitution pattern can significantly alter binding interactions with protein targets. For example, the presence of a difluoromethyl group has been associated with increased metabolic stability and reduced susceptibility to enzymatic degradation, which are desirable traits for drug candidates.

The synthesis of 2-Chloro-3-(difluoromethyl)-6-nitropyridine-5-carboxaldehyde involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the functionalization of a pyridine precursor, followed by selective introduction of the chloro, nitro, and difluoromethyl groups. The final step involves forming the aldehyde functionality at the 5-position through oxidation or formylation reactions. These synthetic strategies underscore the compound's importance as a key intermediate in pharmaceutical research.

In addition to its pharmaceutical applications, this compound has shown promise in agrochemical research. Nitropyridine derivatives have been investigated for their potential as herbicides and fungicides due to their ability to disrupt essential biological pathways in plants and fungi. The unique structural features of 2-Chloro-3-(difluoromethyl)-6-nitropyridine-5-carboxaldehyde make it a suitable candidate for developing novel agrochemicals with improved efficacy and environmental safety.

The chemical reactivity of this compound also makes it valuable for material science applications. For instance, it can be used as a precursor in the synthesis of advanced polymers or coatings that exhibit enhanced durability and functionality. The presence of multiple reactive sites allows for diverse chemical modifications, enabling researchers to tailor materials with specific properties for industrial use.

Future research directions may explore new synthetic pathways to improve the accessibility and scalability of 2-Chloro-3-(difluoromethyl)-6-nitropyridine-5-carboxaldehyde. Advances in green chemistry principles could also lead to more sustainable methods for producing this compound without compromising yield or purity. Additionally, exploring its applications in nanotechnology could open up new avenues for its use in drug delivery systems or smart materials.

The growing body of literature on nitropyridines underscores their importance as versatile scaffolds in chemical biology and drug discovery. As our understanding of their structure-activity relationships continues to evolve, compounds like 2-Chloro-3-(difluoromethyl)-6-nitropyridine-5-carboxaldehyde will remain at the forefront of innovation in pharmaceuticals and related fields. Their unique combination of reactivity and functional diversity ensures that they will continue to inspire new discoveries and applications.